4-bromo-N-(4,5-dimethylthiazol-2-yl)benzamide

• IUPAC Name: 4-bromo-N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C12H11BrN2OS/c1-7-8(2)17-12(14-7)15-11(16)9-3-5-10(13)6-4-9/h3-6H,1-2H3,(H,14,15,16)
• InChI Key: UFGGFGVPBVKBSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=C(C=C2)Br)C
• Molecular Formula: C12H11BrN2OS
• Molecular Weight: 311.20 g/mol

Description

“4-bromo-N-(4,5-dimethylthiazol-2-yl)benzamide” is a chemical compound. It has a molecular weight of 207.09. It is stored at temperatures between 2-8°C in an inert atmosphere.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have been synthesized and their molecular structures were confirmed by their physicochemical properties and spectroanalytical data. Another study reported the synthesis of benzamide derivatives through direct condensation of benzoic acids and amines under ultrasonic irradiation.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as single crystal X-ray analysis. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the antibacterial activity of N-(thiazol-2-yl)benzenesulfonamides has been investigated. Another study reported the synthesis of benzamide derivatives through direct condensation of carboxylic acids and amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, “4-bromo-N,N-dimethylthiazol-2-amine” has a molecular weight of 207.09 and is stored at temperatures between 2-8°C in an inert atmosphere.

Scientific Research Applications

Antimicrobial Activity

• .

Anticancer Potential

• .

Metal Complexes and Coordination Chemistry

• Applications :
  • .

Heterocyclic Synthesis

• Example :
  • .

Biological Activity Beyond Antimicrobial and Anticancer

• Potential Areas :
  • .

Indole Derivatives

• Example :
  • .

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have shown promising antimicrobial and antiproliferative activities.

Safety and Hazards

The safety and hazards of similar compounds have been reported. For instance, “4-bromo-N,N-dimethylthiazol-2-amine” has several hazard statements including H302-H312-H315-H319-H332-H335.

Future Directions

The future directions for the study of similar compounds include further investigation of their pharmacological activities. For instance, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have shown promising antimicrobial and antiproliferative activities, suggesting their potential as lead compounds for rational drug designing.